Cas no 1239764-72-7 (methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 1239764-72-7
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• CID: 5094620
• Update Time: 2025-05-20

methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(2-benzothiazolyl)-5-oxo-, methyl ester
• methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C13H12N2O3S/c1-18-12(17)8-6-11(16)15(7-8)13-14-9-4-2-3-5-10(9)19-13/h2-5,8H,6-7H2,1H3
• InChI Key： PYSRDTBMFMMSDN-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=CC=C3S2)C(=O)CC(C(OC)=O)C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 418.2±55.0 °C at 760 mmHg
• Flash Point: 206.7±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate

Methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate (CAS No. 1239764-72-7): A Comprehensive Overview

Methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate, identified by its CAS number 1239764-72-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The unique combination of a benzothiazole moiety and a pyrrolidine ring system imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The benzothiazole core is a well-known pharmacophore found in numerous therapeutic agents, including antibiotics, antivirals, and anti-inflammatory drugs. Its structural features contribute to its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological pathways. In particular, the presence of the 1,3-benzothiazol-2-yl group in Methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate suggests potential interactions with biological systems that could be exploited for therapeutic purposes.

The pyrrolidine ring system further enhances the compound's complexity and functionality. Pyrrolidines are common motifs in medicinal chemistry due to their ability to mimic natural amino acid structures and their versatility in forming hydrogen bonds. The incorporation of an oxopyrrolidine moiety in this compound adds an additional layer of complexity, potentially influencing its solubility, metabolic stability, and binding affinity to biological targets.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel pharmaceuticals. Studies have demonstrated that molecules containing benzothiazole and pyrrolidine units often exhibit significant biological activity. For instance, derivatives of benzothiazole have been shown to possess anti-cancer, anti-microbial, and anti-inflammatory properties. Similarly, pyrrolidine-based compounds have been investigated for their potential in treating neurological disorders and cardiovascular diseases.

The specific structure of Methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate positions it as a promising candidate for further exploration in drug discovery. The presence of both the benzothiazole and pyrrolidine moieties suggests that this compound may interact with multiple biological targets, offering a multitargeted approach to therapy. This characteristic is particularly valuable in the development of drugs that aim to modulate complex disease pathways.

In addition to its structural features, Methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate may exhibit unique chemical properties that make it suitable for various applications. The ester group at the 3-position of the pyrrolidine ring provides a site for further functionalization, allowing chemists to modify the compound's properties as needed. This flexibility is crucial in drug development, where fine-tuning the structure can significantly impact potency, selectivity, and pharmacokinetic profiles.

Current research trends indicate that there is growing interest in developing small molecule inhibitors targeting enzymes involved in cancer progression. Benzothiazole derivatives have been reported to inhibit key enzymes such as kinases and cyclases, which are essential for cell proliferation and survival. Similarly, pyrrolidine-based compounds have shown promise in inhibiting enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which play roles in inflammation.

The potential applications of Methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate extend beyond oncology. The compound's structural features suggest that it may also be useful in treating other diseases characterized by abnormal cellular signaling or inflammation. For example, it could be explored as a therapeutic agent for autoimmune disorders or neurodegenerative diseases where modulation of enzyme activity is critical.

From a synthetic chemistry perspective, Methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate represents an interesting challenge for organic chemists. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic molecules more efficiently than ever before, opening up new possibilities for drug discovery.

In conclusion, Methyl 1-(1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxylate (CAS No. 1239764-72-7) is a compound with significant potential in pharmaceutical research. Its unique structural features combine the advantages of benzothiazole and pyrrolidine moieties, making it a versatile scaffold for drug development. Recent research trends suggest that this compound could be explored for its potential applications in treating various diseases by modulating key biological pathways. As synthetic chemistry continues to advance, further exploration of such heterocyclic compounds will undoubtedly lead to new therapeutic breakthroughs.